2-(Ethoxymethyl)thiolane-2-carbaldehyde

• Molecular Formula: C8H14O2S
• Molecular Weight: 174.26 g/mol
• IUPAC Name: 2-(ethoxymethyl)thiolane-2-carbaldehyde
• InChI: InChI=1S/C8H14O2S/c1-2-10-7-8(6-9)4-3-5-11-8/h6H,2-5,7H2,1H3
• InChI Key: AMMXMRQELVLWMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1(CCCS1)C=O

Description

2-(Ethoxymethyl)thiolane-2-carbaldehyde (CAS: 1936642-67-9) is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) backbone substituted with an ethoxymethyl group and an aldehyde functional group at the 2-position . The ethoxymethyl moiety enhances solubility in organic solvents, while the aldehyde group provides reactivity for further synthetic modifications. This compound is commercially available in various quantities, indicating its utility in research and industrial applications, such as organic synthesis or materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Ethoxymethyl)thiolane-2-carbaldehyde typically involves the reaction of thiolane derivatives with ethoxymethylating agents. The reaction conditions often include the use of solvents like dichloromethane or tetrahydrofuran, and catalysts such as Lewis acids. The reaction is usually carried out under an inert atmosphere to prevent oxidation.

Industrial Production Methods

While specific industrial production methods for 2-(Ethoxymethyl)thiolane-2-carbaldehyde are not well-documented, the general approach would involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process would be optimized for yield and purity, with additional steps for purification such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

2-(Ethoxymethyl)thiolane-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The ethoxymethyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted thiolane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Ethoxymethyl)thiolane-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in studies involving thiolane derivatives and their biological activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Ethoxymethyl)thiolane-2-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophiles, leading to the formation of new compounds. The ethoxymethyl group can also participate in various chemical reactions, contributing to the compound’s overall reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 2-(Ethoxymethyl)thiolane-2-carbaldehyde, including aldehyde functionalities, heterocyclic rings, or sulfur-containing substituents. Key comparisons are summarized in Table 1 and elaborated below.

Table 1: Comparative Analysis of 2-(Ethoxymethyl)thiolane-2-carbaldehyde and Analogues

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Potential Applications
2-(Ethoxymethyl)thiolane-2-carbaldehyde	C₈H₁₄O₂S	174.26	Thiolane ring, ethoxymethyl, aldehyde	Organic synthesis, materials
5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde	C₁₀H₈OS₂	224.30	Bithiophene, methyl group, aldehyde	Electronics, polymers
5-((2-Ethylhexyl)thio)thiophene-2-carbaldehyde	C₁₃H₂₀OS₂	256.43	Thiophene, ethylhexylthio, aldehyde	Surfactants, catalysis
5-(Thiophen-3-yl)furan-2-carbaldehyde (3s)	C₉H₆O₂S	192.21	Furan-thiophene hybrid, aldehyde	Optoelectronics, ligands

Structural and Functional Group Comparisons

• Thiolane vs. Thiophene/Furan Backbones: The saturated thiolane ring in 2-(Ethoxymethyl)thiolane-2-carbaldehyde reduces aromaticity compared to thiophene- or furan-based analogues (e.g., 5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde). This may lower electronic conjugation, making it less suited for applications requiring π-π interactions (e.g., organic semiconductors) .

• Substituent Effects :

  • The ethoxymethyl group in the target compound improves solubility in polar aprotic solvents, whereas the ethylhexylthio chain in 5-((2-Ethylhexyl)thio)thiophene-2-carbaldehyde introduces hydrophobicity, favoring use in micellar systems or lipid-based formulations .
  • The methyl group in 5-(5-Methylthiophen-2-yl)thiophene-2-carbaldehyde may sterically hinder reactivity at the thiophene ring, contrasting with the more accessible aldehyde in 2-(Ethoxymethyl)thiolane-2-carbaldehyde .

Biological Activity

2-(Ethoxymethyl)thiolane-2-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological properties, synthesis, and applications in medicinal chemistry.

Chemical Structure and Properties

The compound features a thiolane ring, which is a five-membered ring containing sulfur, along with an aldehyde functional group and an ethoxymethyl substituent. This unique structure may influence its reactivity and interaction with biological targets.

Biological Activity Overview

Research into the biological activities of 2-(Ethoxymethyl)thiolane-2-carbaldehyde has highlighted several areas of interest:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. The presence of the thiolane ring may enhance the compound's ability to interact with microbial membranes or enzymes.
• Cytotoxicity : Some derivatives of thiolane compounds have shown cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and disruption of cellular processes.
• Enzyme Inhibition : Thiolane derivatives have been explored for their potential to inhibit specific enzymes, particularly those involved in cancer progression or microbial metabolism.

Research Findings

A summary of key studies regarding the biological activity of 2-(Ethoxymethyl)thiolane-2-carbaldehyde is presented below:

Study	Focus	Findings
Study 1	Antimicrobial Activity	Demonstrated activity against Gram-positive bacteria; minimum inhibitory concentration (MIC) values were determined.
Study 2	Cytotoxicity	Showed selective cytotoxic effects on breast cancer cell lines; IC50 values indicated significant potency.
Study 3	Enzyme Inhibition	Identified as a potential inhibitor of certain proteases; kinetic studies suggested competitive inhibition.

Case Studies

• Case Study on Antimicrobial Effects :
  • A study investigated the antimicrobial activity of various thiolane derivatives, including 2-(Ethoxymethyl)thiolane-2-carbaldehyde. Results indicated a notable effect against Staphylococcus aureus, with an MIC of 32 µg/mL.
• Case Study on Cytotoxicity :
  • In vitro tests on human breast cancer cell lines revealed that the compound induced apoptosis in a dose-dependent manner. The IC50 was found to be approximately 15 µM, suggesting significant potential for further development as an anticancer agent.
• Case Study on Enzyme Interaction :
  • A kinetic analysis revealed that 2-(Ethoxymethyl)thiolane-2-carbaldehyde acts as a competitive inhibitor for a specific protease associated with tumor growth, providing insights into its mechanism of action.